[3-(2-Cyclopropylbenzimidazol-1-yl)azetidin-1-yl]-pyridin-2-ylmethanone

• IUPAC Name: [3-(2-cyclopropylbenzimidazol-1-yl)azetidin-1-yl]-pyridin-2-ylmethanone
• InChI: InChI=1S/C19H18N4O/c24-19(16-6-3-4-10-20-16)22-11-14(12-22)23-17-7-2-1-5-15(17)21-18(23)13-8-9-13/h1-7,10,13-14H,8-9,11-12H2
• InChI Key: GIYLLKOWBMUPHT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC3=CC=CC=C3N2C4CN(C4)C(=O)C5=CC=CC=N5
• Molecular Formula: C19H18N4O
• Molecular Weight: 318.4 g/mol

Description

[3-(2-Cyclopropylbenzimidazol-1-yl)azetidin-1-yl]-pyridin-2-ylmethanone is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a synthetic molecule that has been developed for its ability to selectively target certain biological processes, making it an important tool for investigating the mechanisms of various diseases and disorders.

Mechanism of Action

The mechanism of action of [3-(2-Cyclopropylbenzimidazol-1-yl)azetidin-1-yl]-pyridin-2-ylmethanone involves the selective targeting of certain biological pathways and processes. The compound has been shown to inhibit the activity of specific enzymes and proteins that are involved in the development and progression of various diseases and disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of [3-(2-Cyclopropylbenzimidazol-1-yl)azetidin-1-yl]-pyridin-2-ylmethanone can vary depending on the specific application and dosage used. However, the compound has been shown to have potent anti-inflammatory and anti-tumor effects, as well as the ability to modulate certain neurotransmitter systems in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of [3-(2-Cyclopropylbenzimidazol-1-yl)azetidin-1-yl]-pyridin-2-ylmethanone is its ability to selectively target certain biological processes, making it a valuable tool for investigating the mechanisms of various diseases and disorders. However, the compound can be challenging to synthesize and may have limited solubility in certain solvents, which can make it difficult to work with in certain lab experiments.

Future Directions

There are many potential future directions for research involving [3-(2-Cyclopropylbenzimidazol-1-yl)azetidin-1-yl]-pyridin-2-ylmethanone. Some of these include the development of new drugs and therapies based on the compound's anti-inflammatory and anti-tumor properties, as well as the investigation of its potential applications in the treatment of neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of the compound and its potential side effects.

Synthesis Methods

The synthesis of [3-(2-Cyclopropylbenzimidazol-1-yl)azetidin-1-yl]-pyridin-2-ylmethanone involves several steps, including the use of specialized reagents and techniques. The process can be challenging, but with careful attention to detail, high yields of the compound can be obtained.

Scientific Research Applications

[3-(2-Cyclopropylbenzimidazol-1-yl)azetidin-1-yl]-pyridin-2-ylmethanone has been used in a wide range of scientific research applications, including the study of cancer, inflammation, and neurodegenerative diseases. The compound has been shown to have potent anti-inflammatory and anti-tumor properties, making it a promising candidate for the development of new drugs and therapies.